N-(4-ethylbenzo[d]thiazol-2-yl)-2-(phenylsulfonyl)-N-(pyridin-2-ylmethyl)acetamide

• IUPAC Name: 2-(benzenesulfonyl)-N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C23H21N3O3S2/c1-2-17-9-8-13-20-22(17)25-23(30-20)26(15-18-10-6-7-14-24-18)21(27)16-31(28,29)19-11-4-3-5-12-19/h3-14H,2,15-16H2,1H3
• InChI Key: BUDMPLDJVLQWDU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)SC(=N2)N(CC3=CC=CC=N3)C(=O)CS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C23H21N3O3S2
• Molecular Weight: 451.6 g/mol

Description

N-(4-ethylbenzo[d]thiazol-2-yl)-2-(phenylsulfonyl)-N-(pyridin-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C23H21N3O3S2 and its molecular weight is 451.56. The purity is usually 95%.
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Scientific Research Applications

Antimalarial and Antiviral Applications

N-(phenylsulfonyl)acetamide derivatives, including compounds with benzo[d]thiazol-2-ylthio moieties, have shown potential in antimalarial and antiviral research. For example, these compounds were investigated for in vitro antimalarial activity and characterized for their ADMET properties. Some derivatives exhibited potent antimalarial activity with low cytotoxicity, suggesting their potential as therapeutic agents. Additionally, molecular docking studies have indicated their potential efficacy against SARS-CoV-2, the virus responsible for COVID-19 (Fahim & Ismael, 2021).

Antimicrobial Activity

Research on acetamide derivatives, including those with benzo[d]thiazol-2-ylthio structures, has demonstrated significant antimicrobial properties. These compounds have been synthesized and shown to display good antimicrobial activity against various strains, making them promising candidates for developing new antimicrobial agents (Fahim & Ismael, 2019).

Anticancer Potential

Compounds with a thiazolyl acetamide structure have been evaluated for their anticancer activities. For instance, N-benzyl substituted thiazolyl acetamide derivatives have been synthesized and tested for their inhibitory activities against Src kinase, a protein associated with cancer progression. Some of these compounds showed promising inhibition of cell proliferation in various cancer cell lines, indicating their potential use in cancer treatment (Fallah-Tafti et al., 2011).

Antioxidant Properties

Research has also explored the antioxidant capabilities of amidomethane sulfonyl-linked heterocycles, including thiazoles and acetamides. Certain derivatives have demonstrated excellent antioxidant activity, surpassing even standard antioxidants like Ascorbic acid. This suggests their potential utility in combating oxidative stress-related diseases (Talapuru et al., 2014).